Methyl 2-butyramidobenzoate
Description
Methyl 2-butyramidobenzoate is a chemical compound with the linear formula C12H15NO3 . It has a molecular weight of 221.258 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of Methyl 2-butyramidobenzoate consists of 12 carbon atoms, 15 hydrogen atoms, and 3 oxygen atoms . The exact structure can be represented by the linear formula C12H15NO3 .Scientific Research Applications
Synthesis and Antioxidant Activity
One notable application in the field is the synthesis of pyranopyrazoles using ionic liquids as catalysts, which demonstrates a green and efficient method under microwave irradiation. The synthesized pyranopyrazoles were evaluated for their antioxidant activity, showing higher effectiveness than standard antioxidants like vitamin E and ascorbic acid in certain assays. This suggests potential applications of similar compounds in developing new antioxidants and studying their mechanisms of action (Aliabadi & Mahmoodi, 2016).
Photoactive Precursors for Drug Release
Research on aminobenzocoumarinylmethyl esters, which are structurally related to methyl 2-butyramidobenzoate, explores their use as photoactive precursors for the controlled release of carboxylic acid drugs like butyric acid. These compounds could offer novel methodologies for drug delivery systems, where light-triggered release enhances the precision and timing of drug administration (Soares et al., 2015).
Therapeutic Potential
A study on the synthesis of 2-hydroxyl-5-butyramidobenzoic acid, closely related to methyl 2-butyramidobenzoate, and its effects on colitis in rats, reveals the therapeutic potential of such compounds. The synthesized compound demonstrated significant therapeutic effects on mucosal damage in colitis-induced rats, suggesting a pathway for developing new treatments for inflammatory bowel diseases (Shi et al., 2009).
Catalytic Applications
Ionic liquids like 1-butyl-3-methylimidazolium hydroxide, used in the synthesis of various compounds, underscore the role of catalytic methods in creating complex molecules, including those related to methyl 2-butyramidobenzoate. Such catalytic approaches are pivotal in green chemistry, offering more sustainable and efficient synthetic routes for research and industrial applications (Ranu, Banerjee, & Roy, 2008).
properties
IUPAC Name |
methyl 2-(butanoylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-3-6-11(14)13-10-8-5-4-7-9(10)12(15)16-2/h4-5,7-8H,3,6H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNUMHOYHSWYZPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=CC=C1C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90184085 |
Source
|
| Record name | Methyl 2-((1-oxobutyl)amino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90184085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30006-30-5 |
Source
|
| Record name | Benzoic acid, 2-[(1-oxobutyl)amino]-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30006-30-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-((1-oxobutyl)amino)benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030006305 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 2-((1-oxobutyl)amino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90184085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2-[(1-oxobutyl)amino]benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.440 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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